Cas no 380235-45-0 (7-Chlorothieno[3,2-b]pyridine-2-carboxamide)

• Product Name: 7-Chlorothieno[3,2-b]pyridine-2-carboxamide
• CAS No: 380235-45-0
• MF: C₈H₅ClN₂OS
• MW: 212.656099081039
• CID: 2125738
• Update Time: 2025-11-02

7-Chlorothieno[3,2-b]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-chlorothieno[3,2-b]pyridine-2-carboxamide
• DWLYFSGHIBZPMA-UHFFFAOYSA-N
• Thieno[3,2-b]pyridine-2-carboxamide, 7-chloro-
• 7-chloro-thieno[3,2-b]pyridine-2-carboxylic acid amide
• 7-Chlorothieno[3,2-b]pyridine-2-carboxamide

• Inchi： 1S/C8H5ClN2OS/c9-4-1-2-11-5-3-6(8(10)12)13-7(4)5/h1-3H,(H2,10,12)
• InChI Key： DWLYFSGHIBZPMA-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2C=C(C(N)=O)SC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 84.2

Additional information on 7-Chlorothieno[3,2-b]pyridine-2-carboxamide

7-Chlorothieno[3,2-b]pyridine-2-carboxamide (CAS 380235-45-0): A Comprehensive Overview

The 7-Chlorothieno[3,2-b]pyridine-2-carboxamide (CAS 380235-45-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyridine derivative features a unique molecular structure combining a chlorinated thiophene ring fused with a pyridine-carboxamide moiety, making it particularly interesting for drug discovery applications.

Recent studies highlight the growing importance of thienopyridine-based compounds in medicinal chemistry, with researchers exploring their potential as kinase inhibitors and modulators of biological pathways. The 7-chloro substitution pattern on this particular molecule enhances its electronic properties and potential for forming stable interactions with biological targets, a feature that's becoming increasingly valuable in modern drug design approaches.

The compound's molecular weight of 226.66 g/mol and specific hydrogen bond donor/acceptor properties make it suitable for various pharmaceutical applications. Scientists are particularly interested in its potential as a building block for more complex molecules, especially in the development of targeted therapies. The presence of both the chloro group and carboxamide functionality provides multiple sites for further chemical modifications, allowing for structure-activity relationship studies.

In material science applications, 7-Chlorothieno[3,2-b]pyridine-2-carboxamide has shown promise as a precursor for organic electronic materials. Its conjugated system and potential for π-stacking interactions make it interesting for developing novel organic semiconductors. Researchers are investigating its use in organic field-effect transistors (OFETs) and other electronic devices where heteroaromatic systems play a crucial role.

The synthesis of CAS 380235-45-0 typically involves multi-step organic transformations starting from commercially available thiophene derivatives. Recent advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Analytical characterization typically includes NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure quality and consistency between batches.

From a regulatory perspective, 7-Chlorothieno[3,2-b]pyridine-2-carboxamide is currently classified as a research chemical with no known commercial drug applications. However, its structural features align with several FDA-approved drugs containing similar scaffolds, suggesting potential for future therapeutic development. Researchers are particularly interested in its possible applications in neurological disorders and inflammatory conditions, areas where heterocyclic compounds have shown significant promise.

The stability profile of 380235-45-0 makes it suitable for various experimental conditions. It demonstrates good solubility in common organic solvents like DMSO and DMF, which facilitates its use in biological screening assays. Storage recommendations typically suggest keeping the compound at 2-8°C in a dry environment to maintain long-term stability.

Market analysis indicates growing demand for specialized heterocyclic building blocks like 7-Chlorothieno[3,2-b]pyridine-2-carboxamide, particularly from pharmaceutical companies engaged in drug discovery programs. The compound's unique structure fills a niche in medicinal chemistry space between simple thiophene derivatives and more complex polycyclic systems.

Recent publications have explored the structure-activity relationships of analogs of CAS 380235-45-0, with particular focus on how modifications at various positions affect biological activity. These studies contribute valuable data to the growing field of rational drug design using fused heterocyclic systems.

Quality control protocols for 7-Chlorothieno[3,2-b]pyridine-2-carboxamide typically specify purity levels ≥95% by HPLC, with strict limits on residual solvents and heavy metals. These specifications ensure the compound meets the rigorous standards required for pharmaceutical research applications.

Future research directions for this compound include exploration of its photophysical properties for potential applications in organic electronics, as well as further investigation of its biological activity profile. The dual functionality of the molecule – combining both hydrogen bonding capability and aromatic character – makes it particularly versatile for multiple applications in chemical research.

As the pharmaceutical industry continues to explore novel small molecule therapeutics, compounds like 7-Chlorothieno[3,2-b]pyridine-2-carboxamide (CAS 380235-45-0) will likely play an increasingly important role in drug discovery pipelines. Its balanced molecular properties and potential for diverse chemical modifications position it as a valuable scaffold for medicinal chemistry programs targeting various disease areas.